2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine

• IUPAC Name: 2-(4-methyl-1,3-benzoxazol-2-yl)ethanamine
• InChI: InChI=1S/C10H12N2O/c1-7-3-2-4-8-10(7)12-9(13-8)5-6-11/h2-4H,5-6,11H2,1H3
• InChI Key: VHLCXILUKGEELI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)OC(=N2)CCN
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol

Description

2-(4-Methyl-1,3-benzoxazol-2-yl)ethan-1-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

• Structural Analysis and Coordination Compounds : A novel compound similar to the one was synthesized and analyzed for its potential in creating coordination compounds with metals like cobalt and nickel. This study highlights the structural versatility and potential applications in coordination chemistry (Téllez et al., 2013).

• Regioselectivity in C(sp3)-H α-Alkylation of Amines : The benzoxazol-2-yl- substituent, related to the compound of interest, was found to act as a removable activating and directing group in the alkylation of C(sp3)-H bonds, suggesting applications in selective organic synthesis (Lahm & Opatz, 2014).

• Synthesis of Amidines and Benzoxazoles from Activated Nitriles : Research into the synthesis of amidines and benzoxazoles from N-heterocyclic nitriles, including compounds similar to the query, showed potential in organic synthesis and pharmaceutical applications (Garduño & García, 2015).

• Antimicrobial Activities of Derivatives : Some derivatives, including compounds like the one , were synthesized and showed promising antimicrobial activities, highlighting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

• Ring Transformations of Oxazoles : Research into the ring transformations of oxazoles and their derivatives, including compounds structurally related to the query, could have implications in the development of novel organic compounds with potential pharmaceutical applications (Kalcheva, Tosheva, & Hadjieva, 1993).

• Synthesis of Heterocycles via Enamines : Studies on the synthesis of heterocycles via enamines, including the synthesis of benzoxazoles, suggest applications in creating diverse heterocyclic compounds, which are important in pharmaceutical research (Singh & Kumar, 1987).